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Compound of Interest

Compound Name: 4-Chlorobutyldimethylchlorosilane

Cat. No.: B097454 Get Quote

An In-Depth Technical Guide to 4-Chlorobutyldimethylchlorosilane: Properties, Applications,

and Handling

Introduction: The Versatile Bifunctional Silane
4-Chlorobutyldimethylchlorosilane is a unique organosilicon compound distinguished by its

bifunctional nature. Possessing two different reactive chlorine atoms—one attached to the

silicon (a silyl chloride) and one at the terminus of a butyl chain (an alkyl chloride)—it serves as

a critical linker molecule and surface modification agent. This guide offers a comprehensive

overview for researchers and drug development professionals, detailing the compound's

fundamental properties, its core reactivity, practical applications with detailed protocols, and

essential safety procedures. Its ability to bridge inorganic surfaces or molecules with organic

structures makes it an invaluable tool in materials science, chromatography, and synthetic

chemistry.

Section 1: Core Physicochemical Properties
4-Chlorobutyldimethylchlorosilane is a colorless liquid with a distinct odor characteristic of

chlorosilanes.[1] Its utility is defined by its chemical and physical characteristics, which dictate

its reactivity, handling, and application scope. The molecular weight of 4-
Chlorobutyldimethylchlorosilane is 185.16 g/mol .[2]
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For ease of reference, the key physicochemical properties are summarized in the table below.

Property Value Source(s)

Molecular Formula C₆H₁₄Cl₂Si [1][2]

Molecular Weight 185.16 g/mol [2]

CAS Number 18145-84-1 [1][2]

Appearance Colorless liquid [1]

Density 1.03 g/mL [1][3]

Boiling Point 100 °C [1][2]

Flash Point 45 °C [1][2][3]

Refractive Index 1.4503 [2][3]

Hydrolytic Sensitivity
High; reacts rapidly with water

and protic solvents.
[3]

Section 2: The Chemistry of Dual Reactivity
The primary value of 4-Chlorobutyldimethylchlorosilane lies in the differential reactivity of its

two chloro groups. Understanding this duality is fundamental to its effective application.

The Silyl Chloride (Si-Cl) Moiety: This is the more reactive site. The silicon-chlorine bond is

highly polarized and susceptible to nucleophilic attack by hydroxyl groups (on surfaces like

silica or glass), alcohols, and amines. Critically, it reacts violently with water, hydrolyzing to

form silanols and releasing hydrochloric acid.[3][4] This high reactivity is harnessed to form

stable siloxane (Si-O-C or Si-O-Si) bonds, effectively tethering the molecule to a substrate.

The Alkyl Chloride (C-Cl) Moiety: Located at the end of the flexible butyl chain, this group

behaves as a typical primary alkyl halide. It is significantly less reactive than the silyl chloride

and is stable to the conditions used for silylation. This allows for a two-step functionalization

strategy: first, the molecule is anchored via the Si-Cl group, and then the C-Cl group is used

as a handle for subsequent nucleophilic substitution reactions (e.g., with azides, amines,

thiols) to introduce further functionality.
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The following diagram illustrates this dual-mode reactivity, which is central to its role as a

chemical linker.

4-Chlorobutyldimethylchlorosilane
(Cl-(CH₂)₄-Si(CH₃)₂-Cl)

Highly Reactive
Silyl Chloride (Si-Cl)

Less Reactive
Alkyl Chloride (C-Cl)

Silylation Reaction
(e.g., with R-OH)

 Primary Reaction Pathway

Nucleophilic Substitution
(e.g., with R-NH₂)

 Secondary Reaction Pathway

Click to download full resolution via product page

Caption: Dual reactivity of 4-Chlorobutyldimethylchlorosilane.

Section 3: Key Applications & Experimental
Protocols
The dual-reactive nature of this silane makes it a powerful tool for covalently modifying

surfaces and synthesizing complex molecules.
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Application: Surface Functionalization of Silica
A primary application is the modification of silica-based materials (e.g., silica gel for

chromatography, glass slides, silicon wafers). The process tethers a reactive chlorobutyl group

to the surface, which can then be used for further chemical transformations, such as attaching

biomolecules, catalysts, or polymers.

The general workflow for this surface modification is depicted below.
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Substrate Preparation

Silylation Reaction

Workup & Curing

start_node process_node reagent_node result_node 1. Silica Substrate
(e.g., Silica Gel)

2. Dry Substrate
(Vacuum oven, >120°C)

 Removes physisorbed water

3. Silylation
(Anhydrous Toluene)

 Inert atmosphere (N₂ or Ar)

4. Wash Substrate
(Toluene, Methanol)

 Reaction mixture

4-Chlorobutyldimethyl-
chlorosilane

Base Scavenger
(e.g., Pyridine)

5. Final Drying

 Removes excess reagents

Functionalized Silica
with -Si(CH₃)₂(CH₂)₄Cl groups

Click to download full resolution via product page

Caption: Workflow for silica surface functionalization.

Representative Protocol: Functionalization of Silica Gel
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This protocol describes a self-validating system for modifying chromatographic silica gel. The

success of the modification can be verified by elemental analysis (for C, H, and Cl content) or

by performing a subsequent reaction on the tethered chlorobutyl group and analyzing the

product.

Materials:

Silica Gel (e.g., 60 Å, 230-400 mesh)

4-Chlorobutyldimethylchlorosilane (≥97%)

Anhydrous Toluene

Anhydrous Pyridine (or another non-nucleophilic base)

Methanol (reagent grade)

Schlenk flask and standard glassware for inert atmosphere chemistry

Vacuum oven

Methodology:

Substrate Preparation (Causality: Removal of Water): Place 10.0 g of silica gel into a round-

bottom flask. Heat in a vacuum oven at 150°C for 12-18 hours. This step is critical; adsorbed

water on the silica surface will readily react with the chlorosilane, preventing it from bonding

to the surface silanol groups and causing polymerization in solution.

Reaction Setup (Causality: Preventing Hydrolysis): Transfer the dried silica to a Schlenk

flask and attach it to a Schlenk line. Evacuate and backfill the flask with dry nitrogen or argon

three times. Add 100 mL of anhydrous toluene via cannula. Performing the reaction under an

inert atmosphere is mandatory to prevent premature hydrolysis of the highly sensitive silyl

chloride.[3]

Silylation (Causality: Covalent Bond Formation): To the stirred silica slurry, add 2.0 mL of

anhydrous pyridine. This acts as an HCl scavenger, neutralizing the acid byproduct of the
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silylation reaction, which can otherwise damage the silica substrate. Slowly add 5.0 g

(approx. 4.85 mL) of 4-Chlorobutyldimethylchlorosilane via syringe.

Reaction Execution: Heat the mixture to 80°C and stir vigorously for 12 hours under a

positive pressure of inert gas.

Workup and Purification (Causality: Removal of Unreacted Reagents): Allow the mixture to

cool to room temperature. Filter the silica gel using a fritted glass funnel. Wash the

functionalized silica sequentially with 100 mL of toluene, 100 mL of a 50:50 toluene/methanol

mixture, and finally 100 mL of methanol. The series of washes ensures the complete removal

of any unreacted silane, pyridine, and pyridinium hydrochloride salt.

Final Drying: Dry the washed silica gel in a vacuum oven at 60°C for 8 hours. The final

product is a free-flowing white powder, ready for subsequent functionalization via its surface-

tethered chlorobutyl groups.

Section 4: Safety, Handling, and Storage
4-Chlorobutyldimethylchlorosilane is a hazardous chemical that requires strict safety

protocols. It causes severe skin burns and eye damage and is corrosive to the respiratory tract.

[4][5] Furthermore, it reacts violently with water, releasing toxic gas.[6]

Personal Protective Equipment (PPE) and Handling

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 10 Tech Support

https://www.benchchem.com/product/b097454?utm_src=pdf-body
https://www.benchchem.com/product/b097454?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AC434021000&countryCode=US&language=en
https://www.gelest.com/wp-content/uploads/SIB1879.2_4-BROMOBUTYLDIMETHYLCHLOROSILANE_GHS-US_English-US.pdf
https://www.fishersci.com/store/msds?partNumber=AAA14899&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b097454?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Item Specification Rationale

Gloves
Neoprene or nitrile rubber

gloves.

Provides a barrier against a

corrosive liquid that causes

severe skin burns.[5]

Eye Protection
Chemical safety goggles and a

face shield.

Protects against splashes that

can cause severe eye

damage.[5]

Lab Coat
Flame-retardant, chemical-

resistant lab coat.

Protects skin and clothing from

accidental contact.

Ventilation
Use only in a well-ventilated

area or a chemical fume hood.

Prevents inhalation of

corrosive vapors.[1]

Respiratory

NIOSH-certified respirator with

organic vapor/acid gas

cartridges.

Required if handling outside of

a fume hood or if vapor

concentrations are high.[5]

Storage and Incompatibility
Storage Conditions: Store in a tightly closed container in a dry, cool, and well-ventilated

place, away from heat, sparks, and open flames.[4][5] The material should be stored under

an inert atmosphere (e.g., nitrogen).[4][6]

Incompatible Materials:

Water and moisture (reacts violently)[4][6]

Alcohols and Amines (reacts with the silyl chloride)[5][6]

Strong oxidizing agents, strong acids, and strong bases[4][6]

Emergency Procedures: Spills and Exposure
Skin Contact: Immediately take off all contaminated clothing. Rinse skin with plenty of soap

and water for at least 15 minutes. Seek immediate medical attention.[5][6]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 10 Tech Support

https://www.gelest.com/wp-content/uploads/SIB1879.2_4-BROMOBUTYLDIMETHYLCHLOROSILANE_GHS-US_English-US.pdf
https://www.gelest.com/wp-content/uploads/SIB1879.2_4-BROMOBUTYLDIMETHYLCHLOROSILANE_GHS-US_English-US.pdf
https://www.chembk.com/en/chem/4-Chlorobutyldimethylchlorosilane
https://www.gelest.com/wp-content/uploads/SIB1879.2_4-BROMOBUTYLDIMETHYLCHLOROSILANE_GHS-US_English-US.pdf
https://www.fishersci.com/store/msds?partNumber=AC434021000&countryCode=US&language=en
https://www.gelest.com/wp-content/uploads/SIB1879.2_4-BROMOBUTYLDIMETHYLCHLOROSILANE_GHS-US_English-US.pdf
https://www.fishersci.com/store/msds?partNumber=AC434021000&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAA14899&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC434021000&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAA14899&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.gelest.com/wp-content/uploads/SIB1879.2_4-BROMOBUTYLDIMETHYLCHLOROSILANE_GHS-US_English-US.pdf
https://www.fishersci.com/store/msds?partNumber=AAA14899&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC434021000&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAA14899&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.gelest.com/wp-content/uploads/SIB1879.2_4-BROMOBUTYLDIMETHYLCHLOROSILANE_GHS-US_English-US.pdf
https://www.fishersci.com/store/msds?partNumber=AAA14899&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b097454?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, removing

contact lenses if possible. Seek immediate medical attention.[4][5]

Inhalation: Remove the person to fresh air and keep them comfortable for breathing. Call a

poison center or doctor immediately.[4][6]

Spill: Evacuate the area. Wear full PPE. Cover the spill with an inert, dry absorbent material

(e.g., sand or vermiculite). Do not use water. Collect the absorbed material in a sealed

container for proper disposal.[7]

Conclusion
4-Chlorobutyldimethylchlorosilane is more than a simple chemical reagent; it is a molecular

bridge. Its value is rooted in its predictable, differential reactivity, which allows chemists and

material scientists to tether a stable, reactive alkyl halide to a wide variety of substrates. While

its handling requires stringent safety measures due to its corrosivity and reactivity with water, a

thorough understanding of its properties enables powerful applications in creating

functionalized materials, advanced chromatographic media, and complex molecular

architectures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [4-Chlorobutyldimethylchlorosilane molecular weight].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b097454#4-chlorobutyldimethylchlorosilane-
molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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